Cas no 676584-94-4 (3-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-1-carbonyl)-2H-chromen-2-one)

• Product Name: 3-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-1-carbonyl)-2H-chromen-2-one
• CAS No: 676584-94-4
• MF: C₂₀H₁₆FNO₃
• MW: 337.344348907471
• CID: 5447378
• PubChem ID: 2980122
• Update Time: 2025-06-08

3-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-1-carbonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 676584-94-4
• SR-01000298846
• 3-[(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolyl)carbonyl]chromen-2-one
• 3-[(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)carbonyl]-2H-chromen-2-one
• 3-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-1-carbonyl)-2H-chromen-2-one
• STK426775
• AKOS016303121
• F3055-0140
• VU0507992-1
• AKOS002235539
• 3-(6-fluoro-2-methyl-3,4-dihydro-2H-quinoline-1-carbonyl)chromen-2-one
• HMS1600G05
• SR-01000298846-1
• 3-[(6-Fluoro-3,4-dihydro-2-methyl-1(2H)-quinolinyl)carbonyl]-2H-1-benzopyran-2-one

• Inchi： 1S/C20H16FNO3/c1-12-6-7-13-10-15(21)8-9-17(13)22(12)19(23)16-11-14-4-2-3-5-18(14)25-20(16)24/h2-5,8-12H,6-7H2,1H3
• InChI Key： MMLYLYANGAAMJZ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(N1C2=C(C=C(F)C=C2)CCC1C)=O

Computed Properties

• Exact Mass: 337.11142153g/mol
• Monoisotopic Mass: 337.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.0±50.0 °C(Predicted)
• pka: 1.04±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-1-carbonyl)-2H-chromen-2-one

Introduction to Compound with CAS No 676584-94-4 and Product Name: 3-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-1-carbonyl)-2H-chromen-2-one

The compound with the CAS number 676584-94-4 and the product name 3-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-1-carbonyl)-2H-chromen-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule combines elements from two distinct pharmacophoric regions: the tetrahydroquinoline moiety and the chromenone scaffold, which are both well-documented for their pharmacological properties.

In recent years, there has been a surge in research focusing on the development of novel scaffolds that can enhance drug efficacy and reduce side effects. The 6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-1-carbonyl part of the molecule is particularly noteworthy, as it has been shown to exhibit potent activity in various biological assays. The fluorine substituent at the 6-position is known to improve metabolic stability and binding affinity, while the methyl group at the 2-position contributes to optimal spatial orientation for interaction with biological targets. These structural features make this compound a promising candidate for further investigation in drug discovery.

The chromenone component of the molecule, specifically 2H-chromen-2-one, is another critical pharmacophore that has been extensively studied for its bioactivity. Chromenones are known for their antimicrobial, anti-inflammatory, and antioxidant properties. The presence of this scaffold in the compound under discussion suggests that it may possess similar beneficial effects, making it a valuable asset in the development of multifunctional therapeutics. Additionally, the carbonyl group at the 1-position of the tetrahydroquinoline moiety serves as a key functional group for further chemical modifications, allowing for the exploration of derivatives with enhanced pharmacological profiles.

Recent studies have highlighted the importance of rational drug design in optimizing therapeutic outcomes. The combination of tetrahydroquinoline and chromenone moieties in this compound exemplifies a strategic approach to creating molecules with enhanced biological activity. Such hybrid structures often exhibit synergistic effects when combined with other pharmacophores, leading to improved drug performance. The unique structural features of this compound make it an attractive candidate for further exploration in various therapeutic areas.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to form key carbon-carbon bonds within the molecule. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the importance of innovative approaches in developing novel pharmaceuticals.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits promising properties in vitro. It has shown potential as an inhibitor of certain enzymes implicated in inflammatory diseases and cancer progression. The fluoro-substituted tetrahydroquinoline moiety appears to be particularly crucial for these effects, as it enhances binding affinity to target proteins. Furthermore, the chromenone component contributes additional bioactivity by interacting with other molecular receptors involved in cellular signaling pathways.

The development of new therapeutic agents requires rigorous evaluation through preclinical studies to assess safety and efficacy. This compound has undergone initial testing in cell-based models, where it demonstrated favorable results without significant toxicity at effective doses. These findings are encouraging and warrant further investigation into its potential as a lead compound for drug development. Future studies will focus on exploring its mechanism of action and optimizing its pharmacokinetic properties through structural modifications.

The integration of computational chemistry and high-throughput screening has accelerated the process of identifying promising candidates like this one. Molecular modeling techniques have been employed to predict binding interactions between this compound and potential biological targets. These simulations provide valuable insights into how structural modifications can enhance drug-like properties such as solubility, permeability, and metabolic stability. By leveraging these computational tools alongside traditional experimental approaches, researchers can more efficiently navigate the complex landscape of drug discovery.

The role of fluorine atoms in pharmaceutical molecules cannot be overstated. Their presence often leads to improved pharmacokinetic profiles due to their ability to modulate electronic properties and binding interactions. In this compound, the fluorine atom at the 6-position plays a critical role in enhancing its bioactivity by increasing lipophilicity while maintaining metabolic stability. This highlights how strategic incorporation of fluorine can significantly impact a molecule's overall therapeutic potential.

As research continues to evolve, so do our methods for developing new drugs. The combination of innovative chemistry with cutting-edge biotechnology offers unprecedented opportunities for discovering novel therapeutics. This compound represents a prime example of how interdisciplinary approaches can lead to breakthroughs in medicine. By building upon established scaffolds like tetrahydroquinoline and chromenone, researchers can create molecules with tailored properties that address unmet medical needs more effectively than ever before.

In conclusion,3-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-1-carbonyl)-2H-chromen-2-one (CAS No 676584-94-4) is a promising pharmaceutical candidate with significant potential for further development. Its unique structural features make it an attractive candidate for exploring new therapeutic avenues across multiple disease areas including cancer treatment,inflammatory diseases, and other conditions where molecular intervention is needed.* Future research will focus on refining its pharmacological profile through careful optimization efforts aimed at maximizing efficacy while minimizing side effects.* With continued advancements*in synthetic chemistry*and biotechnology,*this*compound*holds*great*promise*for*improving patient outcomes worldwide.*